Cas no 895652-54-7 (2-(3-benzoyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide)

2-(3-benzoyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide structure
895652-54-7 structure
Product Name:2-(3-benzoyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
CAS No:895652-54-7
MF:C26H20N2O5
MW:440.447406768799
CID:6614205
PubChem ID:18560080
Update Time:2023-11-30

2-(3-benzoyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(3-benzoyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
    • 2-(3-benzoyl-4-oxoquinolin-1(4H)-yl)-N-2,3-dihydro-1,4-benzodioxin-6-ylacetamide
    • 2-(3-benzoyl-4-oxoquinolin-1-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
    • SR-01000013623
    • 895652-54-7
    • 2-(3-benzoyl-4-oxoquinolin-1(4H)-yl)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide
    • F1609-0007
    • AKOS001819414
    • SR-01000013623-1
    • Inchi: 1S/C26H20N2O5/c29-24(27-18-10-11-22-23(14-18)33-13-12-32-22)16-28-15-20(25(30)17-6-2-1-3-7-17)26(31)19-8-4-5-9-21(19)28/h1-11,14-15H,12-13,16H2,(H,27,29)
    • InChI Key: UMQKVLOYKQUCEX-UHFFFAOYSA-N
    • SMILES: O1CCOC2C=CC(=CC1=2)NC(CN1C=C(C(C2C=CC=CC=2)=O)C(C2C=CC=CC1=2)=O)=O

Computed Properties

  • Exact Mass: 440.13722174g/mol
  • Monoisotopic Mass: 440.13722174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 5
  • Complexity: 790
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 84.9Ų

2-(3-benzoyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide Pricemore >>

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